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This guide provides an in-depth exploration of Cytidine 5'-Triphosphate (CTP) disodium salt, a
pivotal molecule in cellular metabolism and a critical reagent in numerous molecular biology
applications. Designed for researchers, scientists, and professionals in drug development, this
document synthesizes technical data with practical insights to facilitate a comprehensive
understanding of CTP's properties, biological roles, and experimental applications.

Introduction: The Central Role of CTP in Cellular
Function

Cytidine 5'-Triphosphate (CTP) is a pyrimidine nucleoside triphosphate essential for life.[1] As
one of the four fundamental building blocks of ribonucleic acid (RNA), its most recognized role
is as a substrate for RNA polymerases during transcription.[1][2][3] However, the significance of
CTP extends far beyond RNA synthesis. It is a high-energy molecule, akin to ATP, that drives
specific metabolic pathways, most notably the synthesis of phospholipids, which are the
primary components of all cellular membranes.[4] CTP is also involved in protein glycosylation
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and acts as an agonist for certain purinergic receptors.[5] This guide will delve into the
technical specifications of the commercially available disodium salt of CTP, its intricate
involvement in key biochemical pathways, and a detailed protocol for its application in a
common laboratory procedure.

Physicochemical Properties of CTP Disodium Salt

The disodium salt of CTP is the most common form utilized in research due to its stability and
solubility in aqueous solutions. Its purity and proper handling are critical for reproducible
experimental outcomes.

Property Value References
CAS Number 36051-68-0 [1][2][5][6]
Molecular Formula CoH14N3Na2014P3 [2][5]
Molecular Weight 527.15 g/mol [11[2][5]
Appearance White powder [1]

Purity Typically 295% (HPLC) [1]

Long-term storage at -20°C
under desiccating conditions is
N recommended.[1][5][6] The
Storage Conditions [11[5][6]
product can be stored for up to
12 months under these

conditions.[5]

Typically shipped at ambient
Shipping Conditions temperatures, but can also be [5]

shipped with ice packs.[5]

Solubility Soluble in water.

] A dihydrate form (CAS 81012-
Alternative Form . [1][6]
87-5) also exists.[1][6]

CTP in Core Biochemical Pathways
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CTP is a linchpin in several interconnected metabolic pathways, primarily the de novo
synthesis of pyrimidines and the biosynthesis of phospholipids. Understanding these pathways
is crucial for contextualizing CTP's function and for designing experiments that modulate these
processes.

De Novo Pyrimidine Biosynthesis

CTP is synthesized from Uridine 5'-Triphosphate (UTP) in the final step of the de novo
pyrimidine biosynthetic pathway. This reaction is catalyzed by CTP synthetase, which utilizes
the amide group from glutamine and the energy from ATP hydrolysis to aminate UTP.
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Caption: CTP as a key precursor for major phospholipid classes.

Experimental Application: In Vitro Transcription
(IVT)
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A primary application of CTP disodium salt is in the cell-free synthesis of RNA, a technique
known as in vitro transcription (IVT). [7]This method is fundamental for generating RNA for a
multitude of downstream applications, including the production of mMRNA for vaccines and
therapeutics, synthesis of guide RNAs for CRISPR-based gene editing, and the creation of
RNA probes. [7]

Principle of In Vitro Transcription

IVT reactions utilize a DNA template containing a promoter sequence (e.g., T7, SP6, or T3), a
phage RNA polymerase specific to that promoter, and a mixture of the four ribonucleoside
triphosphates (ATP, GTP, CTP, and UTP). [8]The polymerase recognizes the promoter and
synthesizes a complementary RNA strand from the DNA template. The cleavage of the high-
energy pyrophosphate bond from each incoming NTP provides the energy to drive the
formation of the phosphodiester backbone of the growing RNA chain. [7]
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Caption: A generalized workflow for an in vitro transcription experiment.

Protocol: Standard T7 In Vitro Transcription

This protocol provides a general guideline for a standard 20 pL IVT reaction. Optimization is
often necessary depending on the specific DNA template and the desired yield and quality of
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the RNA product. [8] Materials:

e CTP disodium salt solution (e.g., 100 mM)

e ATP, GTP, UTP solutions (e.g., 100 mM each)

e Linearized plasmid DNA or PCR product with a T7 promoter (0.5-1.0 ug)

e 5x Transcription Buffer (e.g., 200 mM Tris-HCI pH 7.9, 30 mM MgClz, 50 mM DTT, 10 mM
spermidine)

e T7 RNA Polymerase

¢ RNase Inhibitor

» Nuclease-free water

Procedure:

» Thaw Reagents: Thaw all components on ice. Keep the enzymes and RNase inhibitor on ice
at all times.

e Prepare NTP Mix: In a nuclease-free tube, prepare a 10 mM working solution of each NTP.
For a 20 uL reaction, you will need 2 puL of each 100 mM stock, bringing the final
concentration to 10 mM.

o Assemble the Reaction: In a nuclease-free microcentrifuge tube on ice, add the following
components in the order listed:

[¢]

Nuclease-free water to a final volume of 20 uL

[e]

4 uL of 5x Transcription Buffer

o

2 uL of 100 mM DTT

[¢]

2 pL of 10 mM ATP

[¢]

2 pyL of 10 mM CTP
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[e]

2 pL of 20 mM GTP

o

2 L of 10 mM UTP

[¢]

X uL of DNA template (0.5-1.0 ug)

[¢]

1 pL of RNase Inhibitor

[e]

2 pL of T7 RNA Polymerase

 Incubation: Mix the components gently by flicking the tube and then centrifuge briefly to
collect the reaction at the bottom. Incubate the reaction at 37°C for 2-4 hours, or overnight
for higher yields.

o Template Removal: Add 1 pL of RNase-free DNase | to the reaction mixture and incubate at
37°C for 15-30 minutes. This step is crucial to remove the DNA template.

o RNA Purification: Purify the synthesized RNA using a column-based RNA cleanup kit or by
phenol/chloroform extraction followed by ethanol precipitation.

o Quantification and Quality Control: Determine the concentration and purity of the RNA using
a spectrophotometer (measuring absorbance at 260 and 280 nm). Assess the integrity and
size of the RNA transcript by running an aliquot on a denaturing agarose or polyacrylamide

gel.

Conclusion

CTP disodium salt is more than just a component of RNA; it is a vital energetic currency and a
key building block in fundamental cellular processes. For researchers in molecular biology,
biochemistry, and drug development, a thorough understanding of its properties and functions
is paramount for the successful design and execution of experiments. From elucidating
metabolic pathways to synthesizing therapeutic RNA molecules, CTP remains a cornerstone
reagent, enabling discoveries at the forefront of life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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